Cas no 338417-18-8 (2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-1-(4-chlorophenyl)ethan-1-one)

• Product Name: 2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-1-(4-chlorophenyl)ethan-1-one
• CAS No: 338417-18-8
• CID: 4647295
• Update Time: 2025-06-10

2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-1-(4-chlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-1-(4-chlorophenyl)ethan-1-one

Additional information on 2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-1-(4-chlorophenyl)ethan-1-one

Professional Introduction to Compound with CAS No. 338417-18-8 and Product Name: 2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-1-(4-chlorophenyl)ethan-1-one

The compound with the CAS number 338417-18-8 and the product name 2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-1-(4-chlorophenyl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a 5-chloro-1,3-benzoxazol-2-yl moiety linked via a sulfanyl group to a 4-chlorophenyl substituent, forming an ethanone backbone. Such a configuration suggests a high degree of chemical versatility, which is crucial for designing molecules with tailored biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The benzoxazole scaffold, particularly when modified with chloro substituents, has been extensively explored for its pharmacological properties. The presence of both chlorine atoms in the aromatic ring enhances electrophilicity, making the molecule more reactive in various chemical transformations. This reactivity is leveraged in synthetic pathways to develop derivatives with enhanced binding affinity to biological targets.

The sulfanyl group in the molecular structure plays a pivotal role in modulating the compound's pharmacokinetic and pharmacodynamic properties. Sulfur-containing heterocycles are well-known for their ability to interact with biological systems through various mechanisms, including hydrogen bonding and metal coordination. In the context of drug discovery, such interactions can significantly influence the compound's efficacy and selectivity. The integration of a 4-chlorophenyl moiety further extends the compound's potential by introducing additional binding pockets for target interaction.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural features of this compound make it an attractive candidate for such applications. For instance, the combination of a benzoxazole ring and a sulfanyl group has been shown to enhance binding affinity to enzymes and receptors involved in inflammatory pathways. This dual-targeting capability is particularly relevant in treating complex diseases such as cancer and autoimmune disorders.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies indicate that this compound exhibits favorable interactions with several key proteins implicated in disease progression. The chloro substituents on both the benzoxazole and phenyl rings are predicted to form critical hydrogen bonds and hydrophobic interactions with target residues. These interactions are essential for achieving high binding affinity and specificity.

In vitro experiments have begun to elucidate the biological activity of this compound. Preliminary data suggest that it demonstrates significant inhibitory effects on enzymes associated with cancer cell proliferation. The sulfanyl group appears to play a crucial role in modulating enzyme activity by stabilizing transition states through hydrogen bonding networks. Additionally, the chloro-substituted phenyl ring contributes to enhanced binding stability by engaging in hydrophobic interactions with aromatic pockets on the target protein.

The synthesis of this compound represents a culmination of recent advancements in organic chemistry methodologies. Modern synthetic strategies have enabled more efficient and scalable production of complex heterocyclic molecules. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in constructing the benzoxazole core with high regioselectivity. Such methodologies ensure that synthetic intermediates are obtained with minimal side reactions, facilitating rapid progression towards final drug candidates.

Future directions in research focus on optimizing the pharmacological properties of this compound through structure-activity relationship (SAR) studies. By systematically modifying substituents on the benzoxazole and phenyl rings, researchers aim to enhance potency, selectivity, and metabolic stability. Computational modeling will continue to play a critical role in guiding these modifications by predicting how changes in molecular structure will affect biological activity.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Its ability to interact with multiple targets suggests utility in treating conditions characterized by complex pathophysiology. For instance, it may exhibit anti-inflammatory properties by modulating cytokine production pathways or demonstrate antiviral effects by inhibiting viral protease enzymes. Further investigation is warranted to fully explore these possibilities.

In conclusion, the compound with CAS number 338417-18-8 and product name 2-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]-1-(4-chlorophenyl)ethan-1-one represents a promising candidate for future pharmaceutical development. Its unique structural features and demonstrated biological activity make it an attractive molecule for further investigation into its therapeutic potential. As research progresses, additional insights into its mechanism of action and pharmacological profile will be gained through both experimental and computational approaches.